N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C11H17N3O2S/c1-8-9(2)17-11(12-8)13-10(15)7-14-3-5-16-6-4-14/h3-7H2,1-2H3,(H,12,13,15)
• InChI Key: GJQUCDDZOFAKTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2CCOCC2)C
• Molecular Formula: C11H17N3O2S
• Molecular Weight: 255.34 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide, also known as DMXAA, is a small molecule drug that has been extensively studied for its potential use in cancer treatment. DMXAA was first identified in the late 1990s and has since been the subject of numerous scientific studies investigating its synthesis, mechanism of action, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide is not fully understood, but it is believed to work through the activation of the immune system. This compound has been shown to stimulate the production of cytokines and chemokines, which are involved in the immune response. This immune activation can lead to the destruction of tumor cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its immune-activating properties, this compound has been shown to increase blood flow to tumors, leading to increased oxygenation and potentially enhancing the effects of other cancer treatments. This compound has also been shown to have anti-angiogenic properties, which can inhibit the growth of blood vessels that supply tumors with nutrients.

Advantages and Limitations for Lab Experiments

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide has a number of advantages and limitations for use in lab experiments. One advantage is that it has been extensively studied and its synthesis method is well-established, allowing for consistent and reproducible results. However, this compound can be difficult to work with due to its low solubility in water and other solvents. Additionally, this compound has been shown to have varying effects depending on the type of cancer being treated, making it important to carefully select appropriate experimental models.

Future Directions

There are a number of potential future directions for research on N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide. One area of interest is in combination therapies, where this compound is used in conjunction with other cancer treatments to enhance their effects. Another area of interest is in developing new formulations of this compound that can improve its solubility and efficacy. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment.

Synthesis Methods

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method for this compound has been well-established and optimized over the years, allowing for the efficient production of the drug in large quantities.

Scientific Research Applications

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(4-morpholinyl)acetamide has been extensively studied for its potential use in cancer treatment. Scientific research has shown that this compound can induce tumor cell death and inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to enhance the anti-tumor effects of other cancer treatments, such as chemotherapy and radiation therapy.